molecular formula C6H8ClNO B6236196 N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride CAS No. 2639414-78-9

N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride

Cat. No. B6236196
CAS RN: 2639414-78-9
M. Wt: 145.6
InChI Key:
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Description

Synthesis Analysis

The synthesis of “N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride” and its derivatives has been a topic of interest in the scientific community . The construction of BCP derivatives still relies substantially on the manipulation of dimethyl bicyclo[1.1.1]pentane-1,3-dicarboxylate . Enantioselective intermolecular sp3 C–H insertion reactions of donor/acceptor diazo compounds catalysed by the chiral dirhodium complex, Rh2(TCPTAD)4, were employed to forge new C–C bonds at the tertiary position of a variety of BCPs .


Molecular Structure Analysis

The molecular structure of “N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride” consists of three rings of four carbon atoms each . It is a highly strained molecule .


Chemical Reactions Analysis

The chemical reactions involving “N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride” have been studied extensively . For instance, carbene insertion into the central bond of bicyclo[1.1.0]butanes, and nucleophilic/radical addition across the central bond of [1.1.1]propellanes, have emerged as the two most practical and scalable methods .

Mechanism of Action

The mechanism of action of “N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride” involves the formation of new C–C bonds at the tertiary position of a variety of BCPs through enantioselective intermolecular sp3 C–H insertion reactions .

Future Directions

The future directions in the research of “N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride” involve the development of more practical and scalable methods for its synthesis . There is also interest in exploring its potential applications in drug discovery .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride involves the reaction of bicyclo[1.1.1]pentane with phosgene and ammonia.", "Starting Materials": [ "Bicyclo[1.1.1]pentane", "Phosgene", "Ammonia" ], "Reaction": [ "Bicyclo[1.1.1]pentane is reacted with phosgene in the presence of a catalyst such as triethylamine to form N-(bicyclo[1.1.1]pentan-1-yl)carbamoyl chloride.", "The resulting N-(bicyclo[1.1.1]pentan-1-yl)carbamoyl chloride is then reacted with ammonia to form N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride.", "The reaction is typically carried out in a solvent such as dichloromethane or chloroform at a temperature of around 0-5°C.", "The product is then purified by filtration and recrystallization to obtain the final compound." ] }

CAS RN

2639414-78-9

Product Name

N-{bicyclo[1.1.1]pentan-1-yl}carbamoyl chloride

Molecular Formula

C6H8ClNO

Molecular Weight

145.6

Purity

95

Origin of Product

United States

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